Methyl 4-chloro-1H-pyrazolo[3,4-B]pyridine-5-carboxylate

• IUPAC Name: methyl 4-chloro-1H-pyrazolo[3,4-b]pyridine-5-carboxylate
• InChI: InChI=1S/C8H6ClN3O2/c1-14-8(13)5-2-10-7-4(6(5)9)3-11-12-7/h2-3H,1H3,(H,10,11,12)
• InChI Key: RNZXDWDBIWTDIS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN=C2C(=C1Cl)C=NN2
• Molecular Formula: C8H6ClN3O2
• DSSTOX Substance ID: DTXSID501202363
• Molecular Weight: 211.60 g/mol
• CAS RN: 1196156-72-5

Description

“Methyl 4-chloro-1H-pyrazolo[3,4-B]pyridine-5-carboxylate” is a chemical compound with the empirical formula C8H7N3O2. It is a derivative of pyrazolo[3,4-b]pyridine, a nitrogen-containing heterocycle.

Synthesis Analysis

The synthesis of pyrazolo[3,4-b]pyridine derivatives has been reported in various studies. One method involves a [3 + 1 + 1 + 1] cyclization reaction for the synthesis of compounds based on a 5-cyano-1H-pyrazolo[3,4-b]pyridine skeleton from aryl methyl ketones, malononitrile, and 5-aminopyrazoles. Another approach introduces a new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H.

Chemical Reactions Analysis

The chemical reactions involving “this compound” can be complex and varied. For instance, one study introduces a new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline. This method provided the desired products with moderate to good yields.

Scientific Research Applications

Synthesis and Chemical Properties

One notable application is in the synthesis of novel methyl 4,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxylates, prepared from readily available 2-oxo-1,2,3,4-tetrahydropyridine-5-carboxylates. This process involves treatment with Vilsmeier–Haack reagent, followed by reaction with hydrazine, yielding the desired products in good yields. The semiempirical calculations suggest a preferred geometry for these compounds, highlighting their chemical structure and potential reactivity (Verdecia et al., 1996).

Antiviral Applications

Another significant area of application is in the antiviral domain, where derivatives of methyl 4-chloro-1H-pyrazolo[3,4-B]pyridine-5-carboxylate have been synthesized and tested for their inhibitory effects on viruses like Herpes simplex, Mayaro, and vesicular stomatitis virus. The study demonstrates the potential of these compounds in developing new antiviral drugs, offering a promising avenue for therapeutic interventions against viral infections (Bernardino et al., 2007).

Advancements in Synthesis Techniques

Furthermore, advancements in synthesis techniques, such as the ultrasound-promoted regioselective synthesis of fused polycyclic 4-aryl-3-methyl-4,7-dihydro-1H-pyrazolo[3,4-b]pyridines, underscore the ongoing research to improve the efficiency and yield of these compounds. This approach not only enhances the synthesis process but also opens up new possibilities for the application of these compounds in various fields (Nikpassand et al., 2010).

Structural and Computational Studies

In addition to synthesis and biological applications, structural and computational studies of this compound derivatives provide valuable insights into their chemical properties and potential uses. Such studies contribute to a deeper understanding of the molecular structure, stability, and reactivity of these compounds, informing further research and application in various scientific fields (Shen et al., 2012).

Mechanism of Action

Target of Action

Methyl 4-chloro-1H-pyrazolo[3,4-B]pyridine-5-carboxylate is a heterocyclic compound Pyrazolo[3,4-b]pyridines, the family of compounds to which it belongs, have been extensively studied and are known to interact with various biological targets due to their structural similarity to purine bases adenine and guanine .

Mode of Action

Related compounds have shown significant inhibitory activity in various biological assays . The compound’s interaction with its targets likely involves binding to the active site, leading to changes in the target’s function.

Biochemical Pathways

Related compounds have been found to interact with various biochemical pathways due to their structural similarity to purine bases .

Result of Action

Related compounds have shown significant inhibitory activity in various biological assays .

Action Environment

It is known that factors such as temperature, ph, and the presence of other compounds can influence the action of similar compounds .